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Compound of Interest

4,4'-Bis(4-hydroxystyryl)-2,2"-
Compound Name:
bipyridine

Cat. No.: B1384541

Disclaimer: An exclusive CAS number for 4,4'-Bis(4-hydroxystyryl)-2,2'-bipyridine could not
be identified in publicly accessible databases, suggesting it may be a novel or not widely
cataloged compound. Consequently, extensive experimental data and established biological
signaling pathways for this specific molecule are not available. This guide provides information
on a closely related, well-documented compound, 4,4'-Bis(hydroxymethyl)-2,2'-bipyridine (CAS
No. 109073-77-0), and proposes a potential synthetic route for the target molecule based on
established chemical principles.

Introduction to Bipyridine Derivatives in Research

Bipyridine and its derivatives are a significant class of organic compounds extensively utilized
as foundational components in diverse scientific fields. Their applications span from ligands in
transition-metal catalysis and photosensitizers to biologically active molecules and
supramolecular structures.[1] The ability of the bipyridine scaffold to chelate metal ions is
central to its use in creating functional complexes for applications in materials science,
including organic light-emitting diodes (OLEDs) and solar cells, as well as in the development
of therapeutic agents.[2][3] The introduction of various functional groups onto the bipyridine
core allows for the fine-tuning of its electronic and steric properties, thereby influencing the
characteristics of the resulting metal complexes or its biological activity.[4]
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Physicochemical Data of a Related Compound: 4,4'-
Bis(hydroxymethyl)-2,2'-bipyridine

Due to the limited data on 4,4'-Bis(4-hydroxystyryl)-2,2'-bipyridine, the following table
summarizes the known quantitative data for the related compound, 4,4'-
Bis(hydroxymethyl)-2,2'-bipyridine.

Property Value Reference(s)
CAS Number 109073-77-0 [5][6]
Molecular Formula C12H12N202 [51[7]
Molecular Weight 216.24 g/mol [5]
Appearance White to off-white crystal [8]

Melting Point 174 °C (lit.) [8]

Boiling Point 80-86 °C [8]

Purity > 98% (GC) [8]

InChi Key RRXGRDMHWYLJSY- 2]

UHFFFAOYSA-N

2,2'-Bipyridine-4,4'-dimethanol,
Synonyms 4,4'-Bis(hydroxymethyl)-2,2'- [7][8]
bipyridyl

Proposed Experimental Protocol: Synthesis of 4,4'-
Bis(4-hydroxystyryl)-2,2'-bipyridine

The synthesis of the target compound can be envisioned through a palladium-catalyzed cross-
coupling reaction, such as the Mizoroki-Heck reaction.[8][9] This method is a powerful tool for
carbon-carbon bond formation.[10] The following is a generalized, hypothetical protocol.

Reaction: Mizoroki-Heck coupling of 4,4'-dibromo-2,2'-bipyridine with 4-hydroxystyrene.

Materials:
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4,4'-Dibromo-2,2'-bipyridine

4-Hydroxystyrene

Palladium(ll) acetate (Pd(OAc)z2)

Triphenylphosphine (PPhs)

A suitable base (e.qg., triethylamine (EtsN) or potassium carbonate (K2CO3))

A high-boiling polar aprotic solvent (e.g., N,N-dimethylformamide (DMF) or dimethyl sulfoxide
(DMSOQ))

Inert gas (e.g., Argon or Nitrogen)

Procedure:

To a dried reaction vessel, add 4,4'-dibromo-2,2'-bipyridine (1 equivalent), 4-hydroxystyrene
(2.2 equivalents), palladium(ll) acetate (e.g., 0.05 equivalents), and triphenylphosphine (e.g.,
0.1 equivalents).

Purge the vessel with an inert gas for 15-20 minutes.
Under the inert atmosphere, add the anhydrous solvent and the base (e.g., 3 equivalents).

Heat the reaction mixture to a temperature typically between 80-140°C. The optimal
temperature should be determined empirically.

Monitor the reaction progress using thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with water and extract the product with a suitable organic solvent (e.g.,
ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.
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 Purify the crude product by column chromatography on silica gel to yield the desired 4,4'-
Bis(4-hydroxystyryl)-2,2'-bipyridine.

Characterization: The final product should be characterized by standard analytical techniques,
including *H NMR, 3C NMR, mass spectrometry, and infrared spectroscopy to confirm its
structure and purity.

Visualization of Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for 4,4'-Bis(4-
hydroxystyryl)-2,2'-bipyridine.

Reactants
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4-Hydroxystyrene Product
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Click to download full resolution via product page

Caption: Proposed Mizoroki-Heck reaction workflow for the synthesis of the target compound.

Potential in Drug Development and Signaling
Pathways

While no specific signaling pathways have been elucidated for 4,4'-Bis(4-hydroxystyryl)-2,2'-
bipyridine, the broader class of 2,2'-bipyridine derivatives has shown potential in medicinal
chemistry. For instance, certain derivatives have been found to exert anticancer effects by
inducing apoptosis in hepatocellular carcinoma cells.[2] Molecular docking studies of these
derivatives have suggested interactions with key signaling proteins such as AKT and BRAF,
which are implicated in cancer progression.[2] Furthermore, the styryl functional group is
present in a number of clinically used drugs and is known to positively impact lipophilicity, oral
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absorption, and biological activity.[11] The combination of the bipyridine scaffold with
hydroxystyryl moieties in the target molecule could, therefore, represent an interesting area for
investigation in drug discovery, potentially as inhibitors of signaling pathways relevant to
oncology or other diseases.[12][13] However, this remains speculative without direct
experimental evidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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